Cas no 312746-86-4 (methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate)
methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate
- AKOS001482828
- methyl 2-[[[5-bromo-2-[4-(phenylmethoxycarbonylamino)butanoylamino]phenyl]-phenylmethyl]amino]acetate
- METHYL 2-({[2-(4-{[(BENZYLOXY)CARBONYL]AMINO}BUTANAMIDO)-5-BROMOPHENYL](PHENYL)METHYL}AMINO)ACETATE
- SR-01000395059-1
- BIM-0005951.P001
- SR-01000395059
- F0013-1127
- CB08270
- SMSF0006986
- AKOS021983969
- CBMicro_006079
- methyl 2-(((2-(4-(((benzyloxy)carbonyl)amino)butanamido)-5-bromophenyl)(phenyl)methyl)amino)acetate
- 312746-86-4
- methyl N-[{2-[(4-{[(benzyloxy)carbonyl]amino}butanoyl)amino]-5-bromophenyl}(phenyl)methyl]glycinate
-
- Inchi: 1S/C28H30BrN3O5/c1-36-26(34)18-31-27(21-11-6-3-7-12-21)23-17-22(29)14-15-24(23)32-25(33)13-8-16-30-28(35)37-19-20-9-4-2-5-10-20/h2-7,9-12,14-15,17,27,31H,8,13,16,18-19H2,1H3,(H,30,35)(H,32,33)
- InChI Key: OQLKPUPGOFWOCX-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)NCC(=O)OC)NC(CCCNC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 567.13688g/mol
- Monoisotopic Mass: 567.13688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 14
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 106Ų
methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0013-1127-2μmol |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-5μmol |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-10μmol |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-20μmol |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-1mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-2mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-3mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-4mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-5mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-1127-10mg |
methyl 2-({[2-(4-{[(benzyloxy)carbonyl]amino}butanamido)-5-bromophenyl](phenyl)methyl}amino)acetate |
312746-86-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate
Introduction to Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate (CAS No. 312746-86-4)
Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate, a compound with the CAS number 312746-86-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound, characterized by a complex amino acid derivative and a brominated phenyl ring, positions it as a promising candidate for further investigation in medicinal chemistry.
The chemical structure of Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate includes several key functional groups that contribute to its reactivity and biological activity. The presence of a benzyloxy carbonyl group suggests potential for protease inhibition, while the 5-bromophenyl moiety may enhance binding affinity to specific biological targets. These features make the compound an attractive scaffold for designing novel therapeutic agents.
Recent research in the field of drug discovery has highlighted the importance of multifunctional compounds that can interact with multiple targets simultaneously. Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate embodies this concept, as its dual amine groups provide opportunities for selective binding to various enzymes and receptors. This characteristic is particularly valuable in the development of drugs that aim to modulate complex biological pathways.
In vitro studies have begun to explore the pharmacological profile of Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate, focusing on its potential as an inhibitor of key enzymes involved in inflammation and cancer progression. The compound's ability to interact with both proteases and kinases makes it a versatile tool for investigating signaling pathways relevant to these diseases. Preliminary results indicate that it may exhibit inhibitory activity against targets such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which are implicated in pain and tumor invasion.
The synthesis of Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the benzyloxy carbonyl group necessitates precise control over reaction conditions to avoid side products. Similarly, the incorporation of the 5-bromophenyl moiety requires careful selection of reagents and catalysts to achieve regioselectivity. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research.
The potential applications of Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate extend beyond its role as an enzyme inhibitor. Its structural complexity suggests that it may also function as a scaffold for designing small-molecule drugs with enhanced pharmacokinetic properties. For instance, modifications to the side chains could improve solubility and bioavailability, making it more suitable for clinical use.
Current research is also exploring the use of computational methods to predict the biological activity of Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate. Molecular docking studies have shown that it can bind effectively to various protein targets, including those involved in metabolic disorders and neurodegenerative diseases. These findings provide a foundation for designing derivatives with improved therapeutic profiles.
The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials, such as Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate. Its synthesis has been optimized to meet the demands of industrial-scale production, ensuring consistency and reliability for researchers worldwide. As interest in this compound grows, further advancements in synthetic chemistry will likely emerge, enabling more efficient and sustainable production methods.
In conclusion, Methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.
312746-86-4 (methyl 2-({2-(4-{(benzyloxy)carbonylamino}butanamido)-5-bromophenyl(phenyl)methyl}amino)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)